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Cat. No.: B15614611 Get Quote

Application Notes and Protocols for Keap1-Nrf2-IN-
10
For Researchers, Scientists, and Drug Development Professionals

Introduction
The Keap1-Nrf2 signaling pathway is a critical regulator of cellular defense against oxidative

and electrophilic stress.[1][2][3][4][5] Under basal conditions, the Kelch-like ECH-associated

protein 1 (Keap1) targets the transcription factor Nuclear factor erythroid 2-related factor 2

(Nrf2) for ubiquitination and subsequent proteasomal degradation.[1][2][6][7] Upon exposure to

stressors, this interaction is disrupted, leading to Nrf2 stabilization, nuclear translocation, and

the activation of antioxidant response element (ARE)-dependent gene expression.[8][9][10][11]

This cascade upregulates a suite of cytoprotective genes, including NAD(P)H quinone

oxidoreductase 1 (NQO1) and Heme oxygenase 1 (HO-1).

Keap1-Nrf2-IN-10 is a potent, cell-permeable small molecule inhibitor of the Keap1-Nrf2

protein-protein interaction (PPI). By binding to Keap1, it prevents the ubiquitination of Nrf2,

leading to its accumulation and the subsequent activation of the Nrf2-ARE pathway. These

application notes provide detailed protocols for the use of Keap1-Nrf2-IN-10 in cell culture to

study the activation of the Nrf2 signaling pathway.
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Mechanism of Action: Keap1-Nrf2 Signaling
Pathway
The following diagram illustrates the Keap1-Nrf2 signaling pathway and the mechanism of

action for Keap1-Nrf2-IN-10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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